Cas no 80902-52-9 (Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester)
80902-52-9 structure
Product Name:Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester
CAS No:80902-52-9
MF:C9H16NO4
MW:202.227643013
CID:704840
PubChem ID:71421078
Update Time:2025-04-19
Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester
- 3-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate
- 80902-52-9
- 3-Amino-5-tert-butoxy-5-oxopentanoate
- DTXSID40840245
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- Inchi: 1S/C9H17NO4/c1-9(2,3)14-8(13)5-6(10)4-7(11)12/h6H,4-5,10H2,1-3H3,(H,11,12)/p-1
- InChI Key: AHBISXSASJMHLS-UHFFFAOYSA-M
- SMILES: O(C(CC(CC(=O)[O-])N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 202.10793299g/mol
- Monoisotopic Mass: 202.10793299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 92.4Ų
Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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